4-(2-(2-Ethoxyethoxy)ethoxy)aniline

• IUPAC Name: 4-[2-(2-ethoxyethoxy)ethoxy]aniline
• InChI: InChI=1S/C12H19NO3/c1-2-14-7-8-15-9-10-16-12-5-3-11(13)4-6-12/h3-6H,2,7-10,13H2,1H3
• InChI Key: ZPPAIDISWIOLFL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOCCOC1=CC=C(C=C1)N
• Molecular Formula: C12H19NO3
• DSSTOX Substance ID: DTXSID00655675
• Molecular Weight: 225.28 g/mol
• CAS RN: 90688-48-5

Description

“4-(2-(2-Ethoxyethoxy)ethoxy)aniline” is a chemical compound with the molecular formula C12H19NO3. It has a molecular weight of 225.28. The IUPAC name for this compound is 4-[2-(2-ethoxyethoxy)ethoxy]aniline.

Molecular Structure Analysis

The InChI code for “4-(2-(2-Ethoxyethoxy)ethoxy)aniline” is 1S/C12H19NO3/c1-2-14-7-8-15-9-10-16-12-5-3-11(13)4-6-12/h3-6H,2,7-10,13H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“4-(2-(2-Ethoxyethoxy)ethoxy)aniline” is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Scientific Research Applications

Spectroscopic Analysis

• Infrared Spectroscopy : Aniline derivatives, including those similar to 4-(2-(2-Ethoxyethoxy)ethoxy)aniline, have been studied using infrared spectroscopy to explore their vibrational, geometrical, and electronic properties (Finazzi et al., 2003).

Chemical Synthesis

• Synthesis of Complex Compounds : Studies have demonstrated the synthesis of complex aniline compounds for various applications, indicating the potential utility of 4-(2-(2-Ethoxyethoxy)ethoxy)aniline in similar synthetic processes (Wen Zi-qiang, 2007).

Oxidation Studies

• Selective Oxidation : Research shows that substituted anilines can be selectively oxidized using catalysts like hydrogen peroxide and selenium dioxide, which could be applicable to 4-(2-(2-Ethoxyethoxy)ethoxy)aniline (Gebhardt et al., 2008).

Material Science

• Electrochromic Materials : Studies on aniline derivatives have led to the synthesis of novel electrochromic materials with potential applications in near-infrared regions, suggesting similar possibilities for 4-(2-(2-Ethoxyethoxy)ethoxy)aniline (Li et al., 2017).

Corrosion Inhibition

• Polymer Inhibition of Iron Corrosion : Research on poly(aniline-co-o-ethoxyaniline) as a corrosion inhibitor highlights the potential of similar aniline derivatives in protecting metals (Sathiyanarayanan et al., 1992).

Polymer Research

• Electrochemical Copolymerization : The study of copolymerization of aniline and its derivatives provides insights into the synthesis of materials with unique electrical properties, relevant to 4-(2-(2-Ethoxyethoxy)ethoxy)aniline (Mu, 2004).

Fluorescent Properties

• Fluorescent Polyurethane Cationomers : Anilines, including similar compounds to 4-(2-(2-Ethoxyethoxy)ethoxy)aniline, have been used to create polymeric films with fluorescent properties, indicating potential applications in imaging and sensors (Buruianǎ et al., 2005).

Liquid Crystal Research

• Liquid Crystals with Aniline Derivatives : Research into 4-octyloxy-N-(benzylidene)aniline derivatives has led to the development of liquid crystals with stable smectic phases, suggesting similar applications for 4-(2-(2-Ethoxyethoxy)ethoxy)aniline (Miyajima et al., 1995).

Safety and Hazards

This compound is classified under the GHS07 hazard class. It may cause serious eye irritation, and precautionary measures should be taken to avoid exposure. The safety data sheet (SDS) provides more detailed safety information.